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Compound of Interest

Compound Name: 5,7-Dinitroquinazolin-8-ol

CAS No.: 62011-96-5

Cat. No.: B14549867

Get Quote

This guide provides an in-depth, procedural framework for the safe and compliant disposal of

5,7-Dinitroquinazolin-8-ol. As researchers and professionals in drug development, our

commitment to safety extends beyond the bench to the entire lifecycle of the chemical

compounds we handle. The following protocols are designed to ensure the protection of

laboratory personnel and the environment, grounded in established safety principles and

regulatory compliance.

Hazard Assessment: Understanding the Risks of
5,7-Dinitroquinazolin-8-ol
A thorough understanding of the potential hazards associated with 5,7-Dinitroquinazolin-8-ol
is the foundation of its safe handling and disposal. While a comprehensive toxicological profile

for this specific compound is not readily available, its structure as a dinitroaromatic and

nitrogen-containing heterocycle necessitates a cautious approach.[1] Compounds with nitro

groups, particularly dinitro compounds, are known for their potential explosive properties,

especially when subjected to heat or shock.[2] Therefore, it is prudent to treat 5,7-
Dinitroquinazolin-8-ol as a potentially hazardous substance.
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Property Information Source

Molecular Formula C₈H₄N₄O₅ [1]

Molecular Weight 236.14 g/mol [1]

Physical State Solid (Assumed) N/A

Primary Hazards

Potential for irritation to eyes,

skin, and respiratory tract.

Harmful if swallowed, inhaled,

or absorbed through the skin.

Due to the presence of nitro

groups, it should be treated as

potentially explosive.

[2]

Carcinogenicity

No ingredient of this product

present at levels greater than

or equal to 0.1% is identified

as a carcinogen or potential

carcinogen by ACGIH, NTP, or

OSHA.

[1]

Personal Protective Equipment (PPE): Your First
Line of Defense
Before handling 5,7-Dinitroquinazolin-8-ol in any capacity, including for disposal, it is

imperative to be equipped with the appropriate Personal Protective Equipment (PPE).

Eye and Face Protection: Wear chemical safety goggles or a face shield.[2][3]

Skin Protection: Chemical-resistant gloves (e.g., nitrile) and a lab coat are mandatory.

Ensure gloves are inspected before use and removed with care to avoid skin contamination.

[3][4]

Respiratory Protection: In cases of inadequate ventilation or when handling the compound

as a powder where dust generation is possible, a NIOSH-approved respirator should be

used.[2]
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Facility Requirements: An eyewash station and a safety shower must be readily accessible in

any area where this compound is handled.[2]

Spill Response Protocol: Immediate and Controlled
Action
In the event of a spill, a swift and organized response is crucial to mitigate exposure and

prevent further contamination.

Evacuate and Secure: Immediately evacuate all non-essential personnel from the spill area.

[2]

Ventilate: Ensure the area is well-ventilated to disperse any airborne dust or vapors.[2]

Containment: For dry spills, carefully sweep or scoop the material to avoid generating dust

and place it into a designated, labeled hazardous waste container.[5] Do not use water for

cleanup unless specifically instructed, as this could create a hazardous slurry.

Decontamination: Clean the spill area with an appropriate solvent or detergent, and collect

all cleanup materials (e.g., absorbent pads, wipes) as hazardous waste.[6]

Report: Report the spill to your institution's Environmental Health & Safety (EHS)

department, especially if the spill is large or you are unsure how to proceed.[7]

Step-by-Step Disposal Procedure: From Cradle to
Grave
The disposal of 5,7-Dinitroquinazolin-8-ol must be managed as a hazardous waste stream

from the point of generation to its final destruction.[8] Never dispose of this chemical down the

drain or in the regular trash.[8][9]

Waste Collection and Segregation
Designated Container: Collect all waste 5,7-Dinitroquinazolin-8-ol, including contaminated

materials, in a dedicated, compatible, and clearly labeled hazardous waste container.[6][10]

[11] The original container is often the best choice for waste storage.[6]
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Labeling: The container must be labeled with the words "Hazardous Waste," the full chemical

name "5,7-Dinitroquinazolin-8-ol," and the approximate quantity.[9][11]

Segregation: Store the waste container separately from incompatible materials, such as

strong oxidizing agents.[4] A secondary containment tray is recommended to prevent the

spread of potential leaks.[7][10]

Waste Storage
Satellite Accumulation Area (SAA): Store the hazardous waste container in a designated

Satellite Accumulation Area (SAA) at or near the point of generation.[9][12]

Container Integrity: Ensure the container is in good condition, with a tightly sealed lid, and is

kept closed except when adding waste.[7][8][10] Containers should not be filled beyond 75-

80% capacity to prevent spills during transport.[10]

Accumulation Time Limits: Be aware of your institution's and local regulations regarding the

maximum amount of hazardous waste and the time it can be stored in an SAA.[9][12]

Final Disposal
Engage Professionals: The final disposal of 5,7-Dinitroquinazolin-8-ol must be handled by

a licensed hazardous waste disposal company.[2] Do not attempt to treat or dispose of this

chemical yourself.

Waste Pickup Request: Follow your institution's procedure for requesting a hazardous waste

pickup from your EHS department.[9]

Documentation: Maintain meticulous records of the generation, accumulation, and disposal

of the waste, as required by regulations.[2][8] This "cradle to grave" documentation is a legal

requirement.[8]

Waste Minimization: A Proactive Approach to Safety
The most effective way to manage hazardous waste is to minimize its generation in the first

place.[12]
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Source Reduction: Order only the quantity of 5,7-Dinitroquinazolin-8-ol required for your

experiments.[12]

Scale Reduction: Where possible, reduce the scale of your experiments to decrease the

volume of waste produced.[12]

Inventory Management: Maintain an accurate inventory of your chemicals to avoid

unnecessary purchases and the generation of expired chemical waste.[12]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 5,7-
Dinitroquinazolin-8-ol.

Generation of
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Caption: Disposal workflow for 5,7-Dinitroquinazolin-8-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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